1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(2,4-difluorophenyl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[(3S)-1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea
• InChI: InChI=1S/C23H18F2N4O2/c1-29-19-10-6-5-9-16(19)20(14-7-3-2-4-8-14)27-21(22(29)30)28-23(31)26-18-12-11-15(24)13-17(18)25/h2-13,21H,1H3,(H2,26,28,31)/t21-/m1/s1
• InChI Key: LKLSCRIVJNOASN-OAQYLSRUSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4
• Isomeric SMILES: CN1C2=CC=CC=C2C(=N[C@@H](C1=O)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4
• Molecular Formula: C23H18F2N4O2
• Molecular Weight: 420.4 g/mol

Description

1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(2,4-difluorophenyl)urea is a useful research compound. Its molecular formula is C23H18F2N4O2 and its molecular weight is 420.42. The purity is usually 95%.
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Scientific Research Applications

Radiolabeled Antagonists for Peptide Receptors

A study focused on developing novel radioiodinated 1,4-benzodiazepines, including compounds with a structural resemblance to the mentioned chemical. These compounds were characterized in vitro as selective antagonists for cholecystokinin types 1 and 2 receptors (CCK1 and CCK2). Notably, the radiolabeled CCK1 receptor-selective compound showed a substantially higher amount of CCK1 receptor binding sites in tumors than the peptidic CCK agonist radioligand, indicating its potential for in vivo tumor targeting (Akgün et al., 2009).

Anticancer Agents

Another research effort synthesized and evaluated a series of 4-aryl-thieno[1,4]diazepin-2-one derivatives for their antiproliferative activities against melanoma and hematopoietic cell lines. One of the compounds emerged as a very potent inhibitor of multiple protein kinases, including FMS kinase, demonstrating better activities than sorafenib, a reference standard. This compound shows promise as a candidate for further development in cancer therapeutics (Lee et al., 2018).

Synthesis of Novel Compounds

Research on the synthesis of hydantoin derivatives via a novel sequential three-component reaction highlighted the versatility of urea derivatives in obtaining selectively substituted compounds. This methodology allows for the exploration of novel compounds with potential biological activities (Attanasi et al., 2011).